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Compound of Interest |

Compound Name: Fmoc-Ala-Val-OH
Cat. No.: B13536735
Get Quote
\ J

Fmoc-Val-Ala-OH is a dipeptide composed of L-valine and L-alanine, featuring an N-terminal 9-
fluorenylmethoxycarbonyl (Fmoc) protecting group.[1] This compound is a fundamental building
block in solid-phase peptide synthesis (SPPS), a cornerstone technique in drug discovery and
development. Its utility also extends to the sophisticated field of antibody-drug conjugates
(ADCs), where it can function as a cleavable linker, enabling the targeted delivery of cytotoxic
agents to cancer cells.[1]

The Fmoc protecting group is a key feature, offering stability under acidic conditions while
being readily removable with a mild base, such as piperidine. This orthogonal deprotection
strategy is crucial for the stepwise assembly of complex peptide chains.[2][3] The carboxylic
acid end of the dipeptide allows for its coupling to the free amino group of the growing peptide
chain on a solid support.

Given its integral role in these advanced applications, a thorough understanding of the safe
handling, storage, and disposal of Fmoc-Val-Ala-OH is paramount for the safety of researchers
and the integrity of experimental outcomes. This guide, compiled from the perspective of a
Senior Application Scientist, provides a comprehensive overview of the safety data for Fmoc-
Val-Ala-OH, synthesized from available information on structurally related compounds and best
laboratory practices.
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Section 1: Chemical Identification and
Physicochemical Properties

A precise understanding of a chemical's identity and properties is the foundation of its safe use.
The following table summarizes the key identifiers and physicochemical characteristics of
Fmoc-Val-Ala-OH.

Identifier Value Source

N-(9H-Fluoren-9-

Chemical Name ylmethoxycarbonyl)-L-valyl-L- [1]
alanine
Synonyms Fmoc-Val-Ala-OH [1]
CAS Number 150114-97-9 [1]
Molecular Formula C23H26N20s [1]
Molecular Weight 410.46 g/mol [1]
Appearance White to off-white solid [1]
Melting Point 217-219 °C [1]

Slightly soluble in DMF and
Solubility DMSO.[1] Soluble in DMSO at
=100 mg/mL.[4]

Storage Temperature 2-8 °C[1][5]

Section 2: Hazard Identification and Toxicological
Profile

While a specific, comprehensive Safety Data Sheet (SDS) for Fmoc-Val-Ala-OH is not readily
available in the public domain, we can infer its potential hazards from the SDS of its constituent
amino acid derivatives, Fmoc-Ala-OH and Fmoc-Val-OH, and general knowledge of similar
compounds. It is crucial to handle this compound with the care afforded to all laboratory
chemicals whose toxicological properties have not been fully investigated.[5][6]
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Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[7]

Skin Contact: May cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[7]
Toxicological Data:

To date, no specific toxicological studies have been published for Fmoc-Val-Ala-OH. The SDS
for the related compound Fmoc-Ala-OH states that the chemical, physical, and toxicological
properties have not been thoroughly investigated.[5] Similarly, no component of Fmoc-Ala-OH
at levels greater than or equal to 0.1% is identified as a probable, possible, or confirmed
human carcinogen by IARC.[5]

The primary operational principle should be the precautionary principle. In the absence of
definitive data, assume the compound is potentially hazardous and handle it accordingly.

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)

Adherence to rigorous safety protocols is non-negotiable when working with research-grade
chemicals. The following guidelines are designed to minimize exposure and ensure a safe
laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

The causality behind the selection of engineering controls and PPE is to create multiple
barriers between the researcher and the chemical.

o Ventilation: Always handle Fmoc-Val-Ala-OH in a well-ventilated area.[6] For procedures that
may generate dust, such as weighing, a chemical fume hood is required to prevent inhalation
of airborne particles.[5][8]
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o Eye Protection: Safety glasses with side shields or goggles that are compliant with EN166
(EV) or NIOSH (US) standards are mandatory to protect against accidental splashes or dust.

[5]
e Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile) must be worn.[7] Always inspect gloves
for integrity before use and dispose of them properly after handling the compound.[7]

o Lab Coat: A standard laboratory coat should be worn to protect personal clothing and skin.

e Respiratory Protection: For large quantities or situations where dust cannot be adequately
controlled by ventilation, a NIOSH-approved N95 (US) or type P1 (EN 143) dust mask
should be used.[5]

Safe Handling Protocol

The following step-by-step protocol for handling Fmoc-Val-Ala-OH is designed to be a self-
validating system, where each step reinforces the safety of the subsequent one.

» Preparation: Before handling, ensure all necessary PPE is donned correctly. The work area,
including the chemical fume hood and analytical balance, should be clean and uncluttered.

» Weighing:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to

contain any dust.
o Use a spatula to transfer the solid compound. Avoid creating dust clouds.
o Close the container tightly immediately after use.[5]
 Dissolution:
o When preparing solutions, add the solid Fmoc-Val-Ala-OH to the solvent slowly.

o If using a volatile solvent, perform the dissolution in a chemical fume hood.
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e Post-Handling:
o After handling, decontaminate the work surface.
o Remove and dispose of gloves properly.

o Wash hands thoroughly with soap and water.[8]

Storage

Proper storage is crucial for maintaining the chemical's integrity and preventing accidental
release.

o Temperature: Store in a cool, dry place at 2-8°C.[1][5]
o Container: Keep the container tightly closed in a dry and well-ventilated place.[5]

» Incompatibilities: Store away from strong oxidizing agents.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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